Cas no 1806818-20-1 (Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806818-20-1
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4848669
• Update Time: 2025-06-08

Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-7(16)4-5-3-6(10(13)14)8(11)9(12)15-5/h3,10H,2,4H2,1H3
• InChI Key： JUERRYJMDDDYFI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1C(F)F)CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate

Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate: A Comprehensive Overview

The compound Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate, identified by the CAS number 1806818-20-1, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of brominated pyridine derivatives, which have been extensively studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with bromine atoms at positions 2 and 3, a difluoromethyl group at position 4, and an ethyl acetate group at position 6. These substituents contribute to its distinctive reactivity and stability.

Recent studies have highlighted the importance of brominated pyridine derivatives in the development of new agrochemicals. For instance, research published in the Journal of Agricultural and Food Chemistry has demonstrated that compounds similar to Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate exhibit potent insecticidal activity against a variety of agricultural pests. The presence of bromine atoms in the molecule enhances its electron-withdrawing properties, making it an effective candidate for pest control applications.

In addition to its agrochemical applications, this compound has shown promise in the field of medicinal chemistry. A study conducted by researchers at the University of California revealed that Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate possesses anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory pathways. This discovery opens up new avenues for its use in the development of anti-inflammatory drugs.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. One common method involves the bromination of a pyridine derivative followed by the introduction of the difluoromethyl and ethyl acetate groups through nucleophilic substitution reactions. Recent advancements in catalytic techniques have improved the yield and purity of this synthesis process, making it more feasible for large-scale production.

From an environmental perspective, understanding the fate and transport of compounds like Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate is crucial for assessing their potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental behavior and ensure sustainable use.

In conclusion, Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and properties make it a valuable tool in both research and industrial settings. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various fields.